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Chloroethoxy)ethoxy]ethanol

Cat. No.: B139825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-[2-(2-
Chloroethoxy)ethoxy]ethanol, a significant chemical intermediate in the pharmaceutical and

chemical industries. This document details its chemical and physical properties, provides a

thorough experimental protocol for its synthesis, and explores its applications, particularly in

drug development. Included are clearly structured data tables for easy reference and a detailed

workflow diagram illustrating its synthesis process.

Chemical Identity and Properties
2-[2-(2-Chloroethoxy)ethoxy]ethanol, also known as Triethylene glycol monochlorohydrin, is

a colorless and transparent liquid.[1] Its fundamental properties are summarized below.

Table 1: Chemical and Physical Properties of 2-[2-(2-Chloroethoxy)ethoxy]ethanol
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Property Value References

Molecular Formula C6H13ClO3 [2]

Molecular Weight 168.62 g/mol [2]

CAS Number 5197-62-6

Appearance Colorless to light yellow liquid [1]

Density 1.16 g/mL at 25 °C

Boiling Point 117-120 °C at 5 mmHg

Refractive Index n20/D 1.458

Flash Point 107 °C (closed cup)

Solubility Soluble in chloroform. [3]

Stability

Stable under recommended

storage conditions.

Combustible. Incompatible with

strong oxidizing agents.

[4]

Synthesis of 2-[2-(2-Chloroethoxy)ethoxy]ethanol
This compound is a key intermediate in the synthesis of various pharmaceuticals, including

Pranedipine Tartrate and LJP-920.[1][5] The following is a detailed, two-step experimental

protocol for its synthesis.

Experimental Protocol: Two-Step Synthesis
Step 1: Synthesis of 2-(2-Chloroethoxy)ethanol

In a 1000 mL three-necked flask equipped with a stirrer and a heater, add 685 g (8.5 mol) of

2-chloroethanol and 3.3 g of a suitable catalyst.[1]

Heat the mixture to 40 °C.[1]

Slowly introduce 44 g of ethylene oxide into the flask over 1.5-2 hours, maintaining the

reaction temperature between 40-50 °C. A water bath can be used for cooling if necessary.
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[1]

After the addition of ethylene oxide is complete, continue stirring for an additional 30 minutes

to ensure the reaction goes to completion.[1]

Increase the temperature and remove the excess 2-chloroethanol under reduced pressure

(0.075 mPa). Approximately 592 g of 2-chloroethanol can be recovered for recycling. The

primary product of this step is 2-(2-chloroethoxy)ethanol.[1]

Step 2: Synthesis of 2-[2-(2-Chloroethoxy)ethoxy]ethanol

Cool the contents of the three-necked flask from the previous step to 45-50 °C.[1]

Add 0.7 g of boron trifluoride etherate to the flask.[1]

Slowly introduce 46.2 g (1.05 mol) of ethylene oxide over 1.5-2 hours, maintaining the

reaction temperature between 45-55 °C. Use a water bath for cooling as needed.[1]

After the addition is complete, continue stirring for 30 minutes.[1]

Once the reaction is complete, raise the temperature and perform vacuum distillation.[1]

Collect the fraction that distills at 115-123 °C under 10 mmHg vacuum. This is the crude 2-
[2-(2-Chloroethoxy)ethoxy]ethanol.[1]

For further purification, perform a second vacuum distillation and collect the fraction at 118-

121 °C (10 mmHg). This yields the final product with a purity of approximately 97.7%.[1] The

overall yield is about 73.3%.[1]

Synthesis Workflow Diagram
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Caption: Workflow for the two-step synthesis of 2-[2-(2-Chloroethoxy)ethoxy]ethanol.

Applications in Drug Development and Research
2-[2-(2-Chloroethoxy)ethoxy]ethanol serves as a versatile building block in the synthesis of

more complex molecules for pharmaceutical applications.

Active Pharmaceutical Ingredients (APIs): It is a crucial intermediate in the production of

several APIs.[1]

PET Imaging Agents: This compound and its derivatives are used in the synthesis of

Positron Emission Tomography (PET) imaging agents, for example, in the development of

agents for imaging β-amyloid plaques in Alzheimer's disease research.

Oligonucleotide Modification: It has been utilized in the synthesis of modified

oligonucleotides that have a disulfide or thiol group at their 3'-end.

Safety and Handling
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2-[2-(2-Chloroethoxy)ethoxy]ethanol is classified as an irritant. It can cause skin and serious

eye irritation, and may cause respiratory irritation.[2]

Table 2: GHS Hazard Information

Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific target organ toxicity — Single exposure

(Respiratory tract irritation)
3

Source:[2]

Precautionary Measures:

Handling: Avoid contact with skin and eyes. Avoid breathing vapor or mist. Use in a well-

ventilated area.[2]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[2]

Conclusion
2-[2-(2-Chloroethoxy)ethoxy]ethanol is a chemical of significant interest to the scientific and

drug development communities. Its bifunctional nature makes it a valuable intermediate for the

synthesis of a wide range of molecules. A thorough understanding of its properties, synthesis,

and handling is crucial for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.guidechem.com/question/how-to-prepare-2-2-2-chloroeth-id123954.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-Chloroethoxy_ethoxy_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-_2-Chloroethoxy_ethoxy_ethanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2372046.htm
https://www.chemsrc.com/en/cas/5197-62-6_668787.html
https://www.chemicalbook.com/synthesis/2-2-2-chloroethoxy-ethoxy-ethanol.htm
https://www.chemicalbook.com/synthesis/2-2-2-chloroethoxy-ethoxy-ethanol.htm
https://www.benchchem.com/product/b139825#2-2-2-chloroethoxy-ethoxy-ethanol-molecular-weight-and-formula
https://www.benchchem.com/product/b139825#2-2-2-chloroethoxy-ethoxy-ethanol-molecular-weight-and-formula
https://www.benchchem.com/product/b139825#2-2-2-chloroethoxy-ethoxy-ethanol-molecular-weight-and-formula
https://www.benchchem.com/product/b139825#2-2-2-chloroethoxy-ethoxy-ethanol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b139825?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

